N-(3-methoxyphenethyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-[2-(3-methoxyphenyl)ethyl]-2-[2-[(4-methylphenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C22H24N2O2S2/c1-16-6-8-18(9-7-16)14-27-22-24-19(15-28-22)13-21(25)23-11-10-17-4-3-5-20(12-17)26-2/h3-9,12,15H,10-11,13-14H2,1-2H3,(H,23,25)
• InChI Key: AQDCHUFQIHPLRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC(=CS2)CC(=O)NCCC3=CC(=CC=C3)OC
• Molecular Formula: C22H24N2O2S2
• Molecular Weight: 412.6 g/mol

Description

N-(3-methoxyphenethyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide, also known as MTMEA, is a novel chemical compound that has been recently synthesized and studied for its potential applications in scientific research. It belongs to the class of thiazole derivatives and has shown promising results in various biochemical and physiological studies.

Mechanism of Action

The exact mechanism of action of N-(3-methoxyphenethyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide is not fully understood, but it is believed to act by binding to the 5-HT2C receptor and activating downstream signaling pathways. This leads to the modulation of neurotransmitter release and synaptic plasticity, which in turn affects various physiological processes.
Biochemical and Physiological Effects:
N-(3-methoxyphenethyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide has been shown to have a range of biochemical and physiological effects, including the modulation of appetite, sleep, and mood. It has also been found to have potential therapeutic applications in the treatment of psychiatric disorders such as depression, anxiety, and addiction.

Advantages and Limitations for Lab Experiments

N-(3-methoxyphenethyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide has several advantages for lab experiments, including its high selectivity and potency for the 5-HT2C receptor, as well as its ability to modulate multiple neurotransmitter systems. However, its limitations include its relatively short half-life and its potential for off-target effects.

Future Directions

There are several future directions for the study of N-(3-methoxyphenethyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide, including further investigation of its mechanism of action, its potential therapeutic applications, and the development of more potent and selective analogs. Additionally, the use of N-(3-methoxyphenethyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide in combination with other compounds or therapies may also be explored.

Synthesis Methods

The synthesis of N-(3-methoxyphenethyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide involves the reaction of 2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetic acid with 3-methoxyphenethylamine in the presence of a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The final product is obtained after purification by column chromatography and recrystallization.

Scientific Research Applications

N-(3-methoxyphenethyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to act as a selective agonist of the serotonin 5-HT2C receptor, which is involved in the regulation of mood, appetite, and sleep. N-(3-methoxyphenethyl)-2-(2-((4-methylbenzyl)thio)thiazol-4-yl)acetamide has also been shown to modulate the activity of other neurotransmitter systems such as dopamine, norepinephrine, and acetylcholine.